Cas no 2309805-69-2 (1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione)

• Product Name: 1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione
• CAS No: 2309805-69-2
• MF: C₁₈H₂₀N₄O₂
• MW: 324.377003669739
• CID: 5340161
• Update Time: 2025-08-02

1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-5-(3-(pyrazin-2-ylamino)azetidin-1-yl)pentane-1,5-dione
• 1-phenyl-5-[3-(pyrazin-2-ylamino)azetidin-1-yl]pentane-1,5-dione
• 1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione

• Inchi： 1S/C18H20N4O2/c23-16(14-5-2-1-3-6-14)7-4-8-18(24)22-12-15(13-22)21-17-11-19-9-10-20-17/h1-3,5-6,9-11,15H,4,7-8,12-13H2,(H,20,21)
• InChI Key： BGPGGXMYHJFSBM-UHFFFAOYSA-N
• SMILES： O=C(CCCC(C1C=CC=CC=1)=O)N1CC(C1)NC1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• XLogP3: 1
• Topological Polar Surface Area: 75.2

Additional information on 1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione

Exploring the Chemistry and Applications of 1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione (CAS No. 2309805-69-2)

The compound 1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione (CAS No. 2309805-69-2) is a fascinating molecule in the realm of organic and medicinal chemistry. With its unique structural features, including a phenyl group, a pyrazine ring, and an azetidine moiety, this compound has garnered attention for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a pharmacophore in designing novel bioactive molecules.

One of the key structural highlights of 1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione is its diketone functionality, which offers versatile reactivity for further chemical modifications. The presence of the azetidine ring, a four-membered nitrogen-containing heterocycle, adds to the compound's rigidity and potential for interacting with biological targets. This makes it a valuable scaffold in the development of small-molecule inhibitors and therapeutic agents.

In recent years, the demand for heterocyclic compounds like 1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione has surged due to their widespread use in pharmaceutical research. The pyrazine moiety, in particular, is known for its role in enhancing binding affinity and metabolic stability, making it a popular choice in drug design. Scientists are exploring this compound's potential in targeting kinase enzymes, which are critical in diseases such as cancer and inflammatory disorders.

From a synthetic chemistry perspective, 1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione can be synthesized through multi-step organic reactions, including amidation and cyclization strategies. The compound's CAS number 2309805-69-2 serves as a unique identifier, facilitating its procurement and research in academic and industrial laboratories. Its molecular weight and solubility profile make it suitable for various high-throughput screening assays.

Beyond pharmaceuticals, 1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione has potential applications in material science. Its conjugated system and nitrogen-rich structure could contribute to the development of organic electronic materials or coordination complexes with transition metals. Researchers are investigating its optical properties for use in sensors or luminescent materials.

The growing interest in nitrogen-containing heterocycles has positioned 1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione as a compound of significant research value. Its structural complexity and functional diversity align with current trends in fragment-based drug discovery and medicinal chemistry optimization. As more studies emerge, this molecule may find applications in addressing unmet medical needs or advancing material innovations.

For researchers and suppliers, understanding the properties and potential of CAS No. 2309805-69-2 is crucial. The compound's stability under various conditions, its synthetic accessibility, and its compatibility with common laboratory techniques make it a practical choice for further exploration. Whether as a building block for more complex molecules or as a standalone subject of study, this compound represents an exciting area of chemical research.

In conclusion, 1-phenyl-5-{3-(pyrazin-2-yl)aminoazetidin-1-yl}pentane-1,5-dione (CAS No. 2309805-69-2) is a versatile and promising compound with broad applications in drug development and material science. Its unique structural features and potential biological activity make it a valuable subject for ongoing and future research. As the scientific community continues to explore its properties, this molecule may unlock new possibilities in chemistry and beyond.